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Introduction

Fenitrothion is an organophosphate insecticide that has been utilized in public health
programs for the control of various insect pests, including mosquitoes. As a hon-systemic
insecticide, it exerts its effect through contact and stomach action. Its primary mode of action is
the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of
insects. This document provides detailed application notes and protocols for the use of
fenitrothion in mosquito vector control, with a focus on indoor residual spraying (IRS),
larviciding, and space spraying techniques.

Data Presentation

The efficacy of fenitrothion against major mosquito vectors is summarized in the tables below.
Data has been compiled from various studies to provide a comparative overview of its
performance under different application scenarios.

Table 1: Efficacy of Fenitrothion Indoor Residual Spraying (IRS) against Anopheles spp.
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Residual
. Fenitrothio Initial Efficacy
Mosquito Wall .
. n Dosage Mortality (Months Reference
Species Surface .
(g/m?3) Rate (%) with >80%
Mortality)
Anopheles
_ 2.0 Mud 96 5
albimanus
Anopheles
) 2.0 Wood 96 5
albimanus
Anopheles
) 2.0 Cement 92 4
albimanus
Anopheles N
_ 2.0 Not Specified  >95 3
gambiae
Anopheles .
2.0 Not Specified  >95 3
funestus

Table 2: Efficacy of Fenitrothion Space Spraying against Aedes and Culex spp.

Mosquito Application  Fenitrothio Mortality
. Remarks Reference
Species Method n Dosage Rate (%)
Sustained
control for 4-5
Aedes 511-1095 High (not )
) uLv » months with
aegypti mi/ha specified) )
sequential
applications.
Significantly
o N higher than
Culex pipiens ULV Not Specified -
thermal
fogging
o Thermal N Lower than
Culex pipiens ] Not Specified -
Fogging uLv
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Table 3: Larvicidal Efficacy of Fenitrothion

Mosquito
Species

LC50 (ppm)

LC90 (ppm)

Exposure Time
Reference
(hours)

Aedes aegypti

Data not readily
available in cited

sources

Data not readily
available in cited

sources

24

Culex

quinquefasciatus

Data not readily
available in cited

sources

Data not readily
available in cited

sources

24

Anopheles spp.

Data not readily
available in cited

sources

Data not readily
available in cited

sources

24

Note: Specific LC50 and LC90 values for fenitrothion against various mosquito larvae were

not readily available in the provided search results. Further focused studies would be required

to populate this table comprehensively.

Experimental Protocols

Detailed methodologies for key experiments are provided below, based on World Health

Organization (WHO) standard protocols.

Protocol 1: WHO Cone Bioassay for Adult Mosquito
Efficacy Testing

This protocol is adapted from WHO guidelines for testing the efficacy of insecticides on indoor

surfaces.

1. Materials:

e WHO plastic cones

o Aspirator
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Holding tubes or paper cups

Sugar solution (10%)

Untreated and fenitrothion-treated surfaces (e.g., mud, wood, cement panels)

2-5 day old, non-blood-fed female mosquitoes of the target species

Timer

Controlled environment chamber (27£2°C and 75+10% relative humidity)

. Procedure:

Prepare the treated surfaces by applying a 40% wettable powder (WP) formulation of
fenitrothion at a target dosage of 2 g/m2. Allow the surfaces to dry for 24 hours before
testing.

Place the WHO cones on the treated and untreated (control) surfaces.

Using an aspirator, introduce 5 female mosquitoes into each cone.

Expose the mosquitoes to the surface for a 30-minute period.

After the exposure period, carefully remove the mosquitoes from the cones using the
aspirator and transfer them to clean holding tubes or paper cups.

Provide the mosquitoes with a 10% sugar solution on a cotton pad.

Hold the mosquitoes in the controlled environment chamber.

Record mortality at 24 hours post-exposure.

Atest is considered valid if the mortality in the control group is less than 20%. If control
mortality is between 5% and 20%, the observed mortality in the treated group should be
corrected using Abbott's formula: Corrected Mortality (%) = [ (% Test Mortality - % Control
Mortality) / (100 - % Control Mortality) ] x 100
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10. Interpretation of Results:
e >98% mortality: Susceptible
» 90-97% mortality: Resistance suspected, further investigation needed.

e <90% mortality: Resistant

Protocol 2: Larvicidal Bioassay

This protocol is a generalized procedure based on WHO guidelines for testing mosquito
larvicides.

1. Materials:

e Glass beakers or disposable cups

e Pipettes

 Late third or early fourth-instar larvae of the target mosquito species
e Fenitrothion stock solution and serial dilutions

o Dechlorinated or distilled water

e Larval food (e.g., yeast powder)

o Controlled environment (25+2°C)

2. Procedure:

o Prepare a stock solution of fenitrothion in an appropriate solvent (e.g., ethanol).
e Prepare a range of serial dilutions from the stock solution.

 In each beaker or cup, place 99 ml of dechlorinated water.

o Add 1 ml of the appropriate fenitrothion dilution to each beaker to achieve the desired test
concentrations.
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e Set up a control group with 99 ml of water and 1 ml of the solvent.
 Introduce 20-25 larvae into each beaker.

e Add a small amount of larval food to each beaker.

» Store the beakers in the controlled environment.

e Record the number of dead larvae at 24 hours post-treatment. Larvae are considered dead if
they are immobile and do not respond to probing.

o Calculate the percentage mortality for each concentration. Correct for control mortality using
Abbott's formula if it is between 5% and 20%.

e Determine the LC50 and LC90 values using probit analysis.

Protocol 3: Indoor Residual Spraying (IRS) Application

This protocol describes the operational application of fenitrothion for IRS.

1. Materials:

e Fenitrothion 40% Wettable Powder (WP)

o Compression sprayer with a discharge rate of 750 ml/minute

o Personal Protective Equipment (PPE): overalls, gloves, boots, face shield, and respirator
e Measuring jug

o Water

2. Procedure:

o Calculate the amount of fenitrothion WP required based on the surface area to be sprayed
to achieve a target dosage of 2 g/mz2.

 In a bucket, prepare a pre-mix of the required amount of fenitrothion WP with a small
quantity of water to form a smooth slurry.
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« Fill the compression sprayer tank halfway with water.

e Add the slurry to the tank.

» Rinse the bucket with water and add the rinsing to the tank.

« Fill the tank to the final volume with water and close the lid tightly.

o Shake the sprayer to ensure the suspension is homogenous.

e Pressurize the sprayer according to the manufacturer's instructions.

o Apply the spray evenly to the interior walls and other resting surfaces from a distance of 45
cm.

e Spray in overlapping vertical swaths of 75 cm width to ensure complete coverage.
o Regularly shake the sprayer during application to prevent the settling of the suspension.

 After spraying, wash the equipment thoroughly and dispose of any remaining insecticide
suspension according to local regulations.

Protocol 4: Space Spraying Application (ULV and
Thermal Fogging)

This protocol provides general guidelines for space spraying with fenitrothion. Specific
application rates and dilutions may vary based on the formulation and equipment used.

1. Ultra-Low Volume (ULV) Application:
o Equipment: Vehicle-mounted or portable ULV cold aerosol generator.

o Droplet Size: The optimal droplet size for ULV applications against adult mosquitoes is in the
range of 5-25 microns in diameter.

» Application Rate: Application rates for fenitrothion ULV formulations can range from 511 to
1095 ml per hectare.
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e Procedure:

o

Calibrate the equipment to produce the desired flow rate and droplet size.

[¢]

Application should be carried out during the peak activity of the target mosquito species
(usually dawn or dusk).

[¢]

The vehicle should move at a steady speed (e.g., 8-16 km/h) perpendicular to the wind
direction to allow for effective drift of the aerosol.

[¢]

Avoid spraying in winds exceeding 15 km/h or during the heat of the day.
2. Thermal Fogging Application:
e Equipment: Vehicle-mounted or portable thermal fogger.

o Formulation: Fenitrothion is typically diluted with a carrier oil (e.g., diesel or kerosene). A
common dilution ratio is 1 part fenitrothion concentrate to 39 parts diesel.

o Application Rate: A typical application rate is 10 liters of the diluted formulation per hectare.
e Procedure:

o The principle of application is similar to ULV, with the fog being directed to cover the target
area.

o The dense fog produced by thermal foggers can improve the visibility of the treated area.

o Safety precautions are crucial due to the use of flammable carriers and the production of a
hot exhaust.

Mandatory Visualization
Signaling Pathway of Fenitrothion's Mode of Action
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 To cite this document: BenchChem. [Application Notes and Protocols for Fenitrothion in
Mosquito Vector Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672510#use-of-fenitrothion-in-public-health-for-
mosquito-vector-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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